Cas no 915929-11-2 (3-benzyl-8-2-(2-hydroxyethoxy)ethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 3-benzyl-8-2-(2-hydroxyethoxy)ethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 915929-11-2
• MF: C₂₀H₂₃N₅O₄
• MW: 397.427724123001
• CID: 6536129
• PubChem ID: 16615429
• Update Time: 2025-07-31

3-benzyl-8-2-(2-hydroxyethoxy)ethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-8-2-(2-hydroxyethoxy)ethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 915929-11-2
• Z237599352
• AKOS000728977
• F3234-0098
• UPCMLD0ENAT5816422:001
• 2-benzyl-6-[2-(2-hydroxyethoxy)ethyl]-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• VU0606262-1

• Inchi： 1S/C20H23N5O4/c1-14-12-24-16-17(21-19(24)23(14)8-10-29-11-9-26)22(2)20(28)25(18(16)27)13-15-6-4-3-5-7-15/h3-7,12,26H,8-11,13H2,1-2H3
• InChI Key： DXAOBNOWMGPWMI-UHFFFAOYSA-N
• SMILES： O(CCO)CCN1C(C)=CN2C3C(N(CC4C=CC=CC=4)C(N(C)C=3N=C21)=O)=O

Computed Properties

• Exact Mass: 397.17500423g/mol
• Monoisotopic Mass: 397.17500423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 92.3Ų

Additional information on 3-benzyl-8-2-(2-hydroxyethoxy)ethyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Compound CAS No. 915929-11-2: 3-Benzyl-8-(2-(2-Hydroxyethoxy)ethyl)-1,7-Dimethyl-1H,2H,3H,4H,8H-Imidazo[1,2-g]Purine-2,4-Dione

The compound with CAS No. 915929-11-2 is a highly specialized organic molecule known as 3-benzyl-8-(2-(2-hydroxyethoxy)ethyl)-1,7-dimethylimidazo[1,2-g]purine-2,4-dione. This molecule belongs to the class of imidazo purines, which are known for their structural similarity to natural purine nucleotides and their potential applications in drug development. The imidazo[1,2-g]purine core of this compound is a bicyclic structure that provides a scaffold for various functional groups. The presence of the benzyl group at position 3 and the hydroxyethoxy substituent at position 8 introduces additional complexity and functionality to the molecule.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its ability to act as a template for designing new drugs targeting specific biological pathways. For instance, the imidazo[1,2-g]purine framework has been shown to exhibit activity against certain enzymes involved in inflammatory processes. The hydroxyethoxy group at position 8 is particularly interesting as it may enhance the compound's solubility and bioavailability when administered in vivo.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the imidazo purine core through cyclization reactions and subsequent functionalization with the benzyl and hydroxyethoxy groups. The use of advanced catalytic systems has enabled chemists to achieve high yields and excellent stereochemical control during these transformations.

From a biological standpoint, this compound has been subjected to extensive in vitro testing to evaluate its pharmacological properties. Results indicate that it exhibits moderate activity against several cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, preliminary studies suggest that it may also possess anti-inflammatory properties due to its ability to inhibit pro-inflammatory cytokines.

In terms of structural analysis, computational chemistry tools have been employed to study the electronic properties and conformational flexibility of this compound. These studies have provided insights into how the molecule interacts with target proteins at the molecular level. The presence of multiple hydrogen bonding sites on the hydroxyethoxy group and the aromaticity of the benzyl moiety are thought to play critical roles in these interactions.

Looking ahead, researchers are exploring ways to further optimize this compound's pharmacokinetic profile by modifying its substituents. For example, introducing additional hydrophilic groups could improve its solubility without compromising its bioactivity. Collaborative efforts between medicinal chemists and biologists are expected to yield new insights into its therapeutic potential in the coming years.

In conclusion, CAS No. 915929-11-2 represents a promising lead compound in drug discovery research. Its unique structure and functional groups make it an attractive candidate for further exploration in various therapeutic areas. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing our understanding of imidazo purines as drug candidates.